![molecular formula C15H19ClN2O3S B2848263 N-(5-chloro-2-methoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide CAS No. 1351643-93-0](/img/structure/B2848263.png)
N-(5-chloro-2-methoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2-methoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide, also known as ML277, is a small molecule compound that has been developed as a potent and selective activator of the KCNQ1 potassium channel. This molecule has shown promising results in the treatment of various cardiovascular diseases, including long QT syndrome and atrial fibrillation.
Scientific Research Applications
- It is a novel non-condensed pyrazoline-bearing hybrid molecule, incorporating 1,3,4-thiadiazole and dichloroacetic acid moieties .
- In vitro screening (using the NCI DTP protocol) revealed its anticancer potential .
- The compound’s structure was confirmed by 1H, 13C, 2D NMR, and LC-MS spectra .
- It is a 16-channel dual-beam receive active beamforming RFIC (Radio Frequency Integrated Circuit) .
- The IC enables precise beam pattern and polarization control through 6-bit digital phase and gain adjustments .
- When paired with the Renesas F6922 LNA (Low-Noise Amplifier), it achieves a nominal cascaded gain of 30 dB .
- While not directly about F6122-0349, understanding such interactions can inform drug design and molecular recognition .
- Specifically, it targets Ka-band SATCOM applications .
- Dual-beam operation and improved RF performance enhance its suitability for phased array antennas .
Anticancer Activity
Phased Array Antennas (Ka-Band SATCOM)
Crystallography and Molecular Structures
Pharmacological Studies
Satellite Communications (Ku-Band and Ka-Band)
Radar Applications (Ku-Band)
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3S/c1-20-13-3-2-11(16)10-12(13)17-14(19)18-6-4-15(5-7-18)21-8-9-22-15/h2-3,10H,4-9H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZXHAGADMWVCAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)N2CCC3(CC2)OCCS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.